Cas no 5409-65-4 ( )

  structure
  structure
Product Name: 
CAS No:5409-65-4
MF:C18H22ClNO
MW:303.826384067535
CID:939657
PubChem ID:12952340
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-naphthalen-2-yl-3-piperidin-1-ylpropan-1-one,hydrochloride
    • 1-[2]Naphthyl-3-piperidino-propan-1-on, Hydrochlorid
    • 1-[2]naphthyl-3-piperidino-propan-1-one, hydrochloride
    • 1-naphthalen-2-yl-3-piperidin-1-ylpropan-1-one
    • AGN-PC-00K8AQ
    • hydrochloride
    • NSC12504
    • DTXSID60513782
    • BDBM50467321
    • 5409-65-4
    • 1-(Naphthalen-2-yl)-3-(piperidin-1-yl)propan-1-one--hydrogen chloride (1/1)
    • CHEMBL4289910
    • NSC-12504
    •  
    • Inchi: 1S/C18H21NO.ClH/c20-18(10-13-19-11-4-1-5-12-19)17-9-8-15-6-2-3-7-16(15)14-17;/h2-3,6-9,14H,1,4-5,10-13H2;1H
    • InChI Key: WZCSSSYQDOHEJD-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1C=CC2C=CC=CC=2C=1)CCN1CCCCC1

Computed Properties

  • Exact Mass: 267.16243
  • Monoisotopic Mass: 303.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • Density: 1.09
  • Boiling Point: 437.5°C at 760 mmHg
  • Flash Point: 170.5°C
  • Refractive Index: 1.595
  • PSA: 20.31
  • LogP: 4.63840
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